Cas no 2097863-20-0 (2,2-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}propanamide)

2,2-Dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}propanamide is a synthetic organic compound featuring a unique structural combination of a piperidine core, a tetrahydrofuran (oxolane) moiety, and a sterically hindered 2,2-dimethylpropanamide group. This molecular architecture suggests potential applications in medicinal chemistry, particularly as an intermediate or pharmacophore in drug discovery. The compound’s rigid framework and functional group diversity may enhance binding selectivity and metabolic stability, making it valuable for targeting specific biological pathways. Its synthesis and derivatization could offer opportunities for optimizing pharmacokinetic properties. Further research is required to fully elucidate its biological activity and therapeutic potential.

2,2-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}propanamide structure

2097863-20-0 structure

Product Name:2,2-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}propanamide

CAS No:2097863-20-0

MF:C₁₅H₂₈N₂O₂

MW:268.395024299622

CID:6054249

PubChem ID:126851274

Update Time:2025-09-18

2,2-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

- 2,2-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}propanamide
- F6556-3045
- 2,2-dimethyl-N-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}propanamide
- 2,2-dimethyl-N-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]propanamide
- AKOS032462091
- 2097863-20-0
- Inchi： 1S/C15H28N2O2/c1-15(2,3)14(18)16-10-12-4-7-17(8-5-12)13-6-9-19-11-13/h12-13H,4-11H2,1-3H3,(H,16,18)
- InChI Key： KBOXXWGSHAZSNZ-UHFFFAOYSA-N
- SMILES： O1CCC(C1)N1CCC(CNC(C(C)(C)C)=O)CC1

Computed Properties

Exact Mass: 268.215078140g/mol
Monoisotopic Mass: 268.215078140g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 41.6Å²

2,2-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6556-3045-2μmol	2,2-dimethyl-N-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}propanamide	2097863-20-0	90%+	2μl	$85.5	2023-05-10
Life Chemicals	F6556-3045-5μmol	2,2-dimethyl-N-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}propanamide	2097863-20-0	90%+	5μl	$94.5	2023-05-10
Life Chemicals	F6556-3045-10μmol	2,2-dimethyl-N-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}propanamide	2097863-20-0	90%+	10μl	$103.5	2023-05-10
Life Chemicals	F6556-3045-1mg	2,2-dimethyl-N-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}propanamide	2097863-20-0		1mg	$81.0	2023-09-08
Life Chemicals	F6556-3045-2mg	2,2-dimethyl-N-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}propanamide	2097863-20-0	90%+	2mg	$88.5	2023-05-10
Life Chemicals	F6556-3045-3mg	2,2-dimethyl-N-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}propanamide	2097863-20-0	90%+	3mg	$94.5	2023-05-10
Life Chemicals	F6556-3045-4mg	2,2-dimethyl-N-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}propanamide	2097863-20-0	90%+	4mg	$99.0	2023-05-10
Life Chemicals	F6556-3045-5mg	2,2-dimethyl-N-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}propanamide	2097863-20-0	90%+	5mg	$103.5	2023-05-10
Life Chemicals	F6556-3045-10mg	2,2-dimethyl-N-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}propanamide	2097863-20-0	90%+	10mg	$118.5	2023-05-10

2,2-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}propanamide Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
3. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
4. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
5. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197

Additional information on 2,2-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}propanamide

Research Briefing on 2,2-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}propanamide (CAS: 2097863-20-0)

In recent years, the compound 2,2-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}propanamide (CAS: 2097863-20-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential therapeutic applications. The compound's chemical structure, which includes a piperidine ring linked to a tetrahydrofuran moiety and a dimethylpropanamide group, suggests possible interactions with biological targets relevant to neurological and metabolic disorders.

Recent studies have focused on the synthesis and optimization of 2,2-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}propanamide to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further preclinical evaluation.

Pharmacological investigations have revealed that 2,2-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}propanamide exhibits moderate affinity for sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and cancer cell apoptosis. In vitro assays demonstrated its ability to modulate calcium signaling pathways, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, preliminary data from animal models indicate a favorable safety profile, with no significant off-target effects observed at therapeutic doses.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is exploring structural analogs to improve blood-brain barrier penetration and reduce metabolic clearance. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of 2,2-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}propanamide as a lead compound for future drug candidates.

In conclusion, 2,2-dimethyl-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}propanamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and preliminary pharmacological data underscore its potential as a therapeutic agent. Continued investigation into its biological targets and optimization of its chemical properties will be critical for advancing this compound toward clinical applications.